Cas no 886903-32-8 ((2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 886903-32-8
• MF: C₂₀H₁₅N₃OS₂
• MW: 377.48260140419
• CID: 5477402
• Update Time: 2025-10-28

(2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-2-benzothiazolyl-N-(2-pyridinylmethyl)-3-(2-thienyl)-
• (2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C20H15N3OS2/c24-19(11-10-16-7-5-13-25-16)23(14-15-6-3-4-12-21-15)20-22-17-8-1-2-9-18(17)26-20/h1-13H,14H2
• InChI Key： ASBUYGRNYZMUIM-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)C=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

Compound CAS No 886903-32-8: (2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

The compound with CAS No 886903-32-8, known as (2E)-N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl-3-(thiophen- 2- yl)prop- 2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by the presence of a benzothiazole ring system, a pyridine moiety, and a thiophene group, all interconnected through an enamide functional group. The combination of these heterocyclic systems contributes to its intriguing electronic properties and reactivity. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and bioactive molecules.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound using multi-component reactions and catalytic processes. The use of transition metal catalysts has significantly enhanced the yield and purity of the product, making it more accessible for large-scale production and further research.

The biological evaluation of this compound has revealed interesting findings. It exhibits moderate activity against certain enzymes, suggesting its potential role in drug discovery programs targeting specific pathological conditions. Additionally, preliminary toxicity studies indicate that it possesses a favorable safety profile, which further underscores its suitability for therapeutic applications.

In the field of materials science, this compound has shown promise as a precursor for the development of advanced polymers and hybrid materials. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for applications in nanotechnology and optoelectronics.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its electronic structure and interaction patterns with biological targets. These computational studies have been instrumental in guiding experimental efforts and optimizing its properties for specific applications.

In conclusion, the compound with CAS No 886903- 3- 8, namely (E)-N-(1 strong>,< strong > 3 strong > -benzothiazol - < strong > 1 strong > - yl ) - N - ( pyridin - 1 - yl ) methyl - 4 -( thiophen - 1 - yl ) prop - E - enamide , represents a cutting-edge molecule with diverse applications across multiple disciplines . Its unique chemical structure , combined with recent research breakthroughs , positions it as a valuable asset in both academic and industrial settings . Further exploration into its properties is expected to unlock new opportunities for innovation in the fields of chemistry , biology , and materials science . p >